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Introduction and Historical Context

Menazon (CAS 78-57-9) represents a significant milestone in the development of organophosphate
insecticides during the mid-20th century. First developed in the 1950s, this compound emerged from the
extensive organophosphate research programs that followed the pioneering work of Gerhard Schrader in the
1930s-1940s. Menazon was specifically engineered as a systemic aphicide, characterized by its unique
structural configuration incorporating a triazine moiety alongside the characteristic organophosphate
structure. Imperial Chemical Industries (ICI) played a crucial role in its development and commercialization,
promoting it as "the safe systemic aphis killer" in their 1963 publications. The compound's systemic
properties allowed it to be absorbed by plant roots and transported throughout plant tissues, distinguishing it
from contact insecticides and enabling effective control of sucking insects, particularly aphids, through soil

or seed treatment applications [1].

The historical significance of Menazon lies in its position within the broader organophosphate revolution
that began in the 1950s, alongside compounds such as dimethoate, demeton-S-methyl, mevinphos, and
phorate. During its period of active use from the 1960s through the 1980s, Menazon established itself as a
specialized tool for aphid control across diverse agricultural systems, including sugar beets, groundnuts,

potatoes, fruit crops, and various vegetable crops. Research conducted in the 1970s demonstrated its
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particular effectiveness against species such as Aphis fabae, Myzus persicae, and Acyrthosiphon pisum, with
Ugandan studies showing effectiveness against Aphis craccivora (the vector of rosette disease in groundnuts)

at application rates of 294 grams active ingredient per hectare [1].

Chemical Profile and Properties

Menazon, chemically designated as S-[(4,6-diamino-1,3,5-triazin-2-yl)methyl] O,0-dimethyl
phosphorodithioate, possesses a distinct molecular architecture that combines phosphorodithioate and
triazine components. This hybrid structure contributes to its specific biological activities and
physicochemical properties. The compound has a molecular formula of CeH12NsO2PS2 and a molecular

weight of 281.3 g/mol, forming colorless crystals with a melting point of 164-166°C [1].

Structural Characteristics

The Menazon molecule features several notable structural elements:

¢ A phosphorodithioate group (dimethoxyphosphinothioylsulfanyl) that characterizes its
organophosphate classification

e Atriazine ring (1,3,5-triazine-2,4-diamine) that distinguishes it from other organophosphates

¢ A methyl bridge connecting the triazine and phosphorodithioate components

e Amino substituents at positions 4 and 6 of the triazine ring

This combination creates a molecule with both hydrophilic and lipophilic properties, contributing to its

systemic activity in plants [1].

Physicochemical Properties

Table 1: Physicochemical Properties of Menazon

Property Valuel/Specification Conditions

Molecular Formula CeH12Ns02PS2 -
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Property Value/Specification Conditions
Molecular Weight 281.3 g/mol -

CAS Registry Number 78-57-9 -

Melting Point 164-166°C -

Water Solubility 240 mg/L 20°C

| Solubility in Organic Solvents | 200 g/kg in 2-ethoxyethanol 250 g/kg in 2-methoxyethanol 150 g/kg in
tetrahydrofurfuryl alcohol 100 g/kg in ethylene glycol | Room temperature | | General Solubility Profile |
Low solubility in water & organic solvents Generally soluble to about 10-20% in hydroxylic solvents | Room
temperature | | [UPAC Name | 6-(dimethoxyphosphinothioylsulfanylmethyl)-1,3,5-triazine-2,4-diamine | - | |
SMILES Notation | COP(=S)(OC)SCC1=NC(=NC(=N1)N)N | - | | InChI Key | SUYHYHLFUHHVIJQ-
UHFFFAOYSA-N | - |

Menazon demonstrates limited aqueous solubility (240 mg/L at 20°C) but shows appreciable solubility in
hydroxylic solvents such as 2-ethoxyethanol (200 g/kg), 2-methoxyethanol (250 g/kg), tetrahydrofurfuryl
alcohol (150 g/kg), and ethylene glycol (100 g/kg). This solubility profile reflects its amphiphilic character
and contributes to its formulation characteristics and environmental behavior. The compound is

commercially available as "Saphicol," a stable nonaqueous suspension containing 40% Menazon [1] [2].

Historical Applications and Use Patterns

During its operational period, Menazon was primarily employed for controlling sucking and chewing
insects, with particular efficacy against aphid species that served as vectors for plant viral diseases. Its
systemic properties made it particularly valuable for integrated pest management programs, as research
indicated that it was relatively harmless to most non-target insect species and aphid predators, providing

important selectivity in agricultural systems where preservation of beneficial insects was crucial [1].

Application Methods and Crop Uses
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Table 2: Historical Use Patterns of Menazon in Agriculture

Application Target Crops Target Pests Application Rate

Method g P g PP

Soil Treatment Sugar beets, potatoes, Aphid species Varies by crop and infestation
various vegetables

Seed Dressing Groundnuts, various field Aphid vectors Standard formulation rates
crops

Foliar Fruit crops, vegetables, Aphids, other 294 g active ingredient/hectare

Application tobacco sucking insects (example rate)

Systemic Wide range of agricultural Hidden feeding Through root absorption

Uptake crops insects

The versatility of application methods allowed Menazon to address pest problems that were challenging
for traditional contact insecticides, particularly aphids feeding on the undersides of leaves or in protected
plant tissues. The compound's ability to be absorbed through root systems and translocated to all plant parts
made it especially valuable for controlling hidden feeding insects and providing residual protection against
reinfestation. Studies conducted at Imperial College of Science and Technology demonstrated that Menazon
could provide effective aphid control while having differential effects on predatory insects such as

Anthocoris species, highlighting its value in integrated pest management approaches [1].

Toxicological Profile and Mechanisms of Action

Menazon functions primarily as an acetylcholinesterase (AChE) inhibitor, a mechanism shared with other
organophosphate compounds. By binding to AChE in the nervous system, Menazon reduces AChE activity,
causing acetylcholine to accumulate in the synaptic cleft and impairing nerve transmission. This mechanism
underlies its insecticidal activity and also contributes to its toxicity to non-target organisms, including

mammals [3].

Mammalian Toxicity
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The acute toxicity profile of Menazon demonstrates moderate risk compared to some other

organophosphates:

e Acute oral LDso in female rats: 1950 mg/kg
e Dermal LDso: greater than 200 mg/kg
¢ Primary exposure routes: Inhalation, ingestion, and skin contact

Studies have shown that Menazon can cause various health problems through these exposure routes,

although it is generally considered less toxic than many other organophosphate insecticides [1] [2].

Neurotoxicity Mechanisms

Research on organophosphate pesticides, including Menazon, has revealed several concordant signaling
pathways that correlate with pathways identified in human Parkinson's disease. Studies using transcriptome
sequencing (RNA-Seq) in pesticide-treated mice have identified several key pathways affected by

organophosphate exposure:

e Axonal guidance signaling

e Wnt/pB-catenin signaling

¢ IL-6 signaling

e Ephrin receptor signaling

e TGF-B signhaling

¢ PPAR signaling

e G-protein coupled receptor signaling

These pathways represent potential mechanisms through which Menazon and similar compounds may
contribute to neurotoxic effects and neurodegenerative processes. Network analyses have identified
Peroxisome proliferator activated receptor delta (Ppard) and G-Protein Coupled Receptors (GPCRs)
as common genes in both ventral midbrain and striatum regions, suggesting their involvement in the

neurotoxic response to organophosphate exposure [4].

Menazon's impact on neurodegenerative pathways shows convergence with Parkinson's disease

mechanisms.

Environmental Fate and Ecotoxicology
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Menazon demonstrates environmental persistence that varies depending on environmental conditions and
media. The compound can persist in the environment for varying durations, contaminating soil and water
bodies, and posing risks to non-target organisms like fish, birds, and beneficial insects. While specific half-
life data for Menazon is limited in the available literature, its behavior can be contextualized within the

broader patterns observed for organophosphate pesticides [1].

Environmental Distribution and Degradation

Organophosphorus pesticides like Menazon generally have a shorter half-life than organochlorines but can
still pose significant environmental risks due to their higher acute toxicity. When applied to control pests,
these compounds can migrate from farmlands to aquatic habitats via surface runoff. Recent research has
detected various organophosphates in multiple environmental media, including surface water and agricultural

soil, indicating their mobility and persistence in the environment [3].

The environmental transformation products of organophosphates represent potential pollutants that may
exhibit different physicochemical properties and potentially greater biotoxicity and environmental
persistence than the parent compounds. Studies have found that residual organophosphates in the
environment can undergo degradation through processes such as hydrolysis, photolysis, and redox reactions,
creating transformation products that may infiltrate soil environments more readily than their parent
compounds and impact soil microbial communities while exerting toxicological effects on organisms such as

earthworms [3].

Experimental Methods and Research Protocols

Analytical Methods for Menazon Detection

The recommended method for Menazon analysis in formulations involves extraction from samples using
aqueous dioxane, followed by passing an aliquot of the extract through a cation-exchange resin column
which retains the Menazon. The compound is then eluted with methanolic ammonium acetate solution and
wet oxidized to orthophosphoric acid. The phosphorus content is determined as the

phosphovanadomolybdate complex by differential spectrophotometry at 430 nm [2].
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For residue analysis in food crops, Menazon is extracted with methanol and separated from naturally
occurring phosphorus-containing compounds using a cation-exchange resin column. The Menazon is eluted
from the resin using buffer solution and further purified by extraction into chloroform. After chloroform
evaporation, the residual Menazon is wet oxidized to inorganic phosphate and determined as the deep blue
molybdophosphate complex at 820 nm. This method has demonstrated successful recovery of added
Menazon from 50 gm samples of various food crops, including brussels sprouts, potatoes, sugar beets, sugar
beet foliage, apples, broad beans, cabbage, and strawberries, with detection limits of approximately 0.05 ppm

on a 50 gm sample [2].

Neurotoxicity Assessment Protocols

Research on the neurotoxic effects of pesticides typically employs standardized experimental approaches:

e Transcriptome sequencing (RNA-Seq) in brain regions such as ventral midbrain (VMB) and
striatum (STR) of pesticide-treated mice

e Pathway analysis to identify concordant signaling pathways affected by pesticide exposure

¢ Network analysis to identify common genes and central nodes in toxic response networks

e Comparative analysis with human disease pathways to identify potential mechanistic overlaps

These approaches have been used to demonstrate that pesticides including paraquat, pyridaben, and maneb
produce common signaling pathways in mouse brain regions that are concordant with known signaling

pathways identified in human Parkinson's disease [4].

Experimental Domains

Analytical Chemistry Molecular Biology

Sample Preparation Instrumental Analysis Data Processing
» Tissue homogenization * LC-MS/MS * Peak integration

Pathway Analysis Validation
* RNA-Seq » Positive controls
« Extraction * GC-MS * Quantification
* Cleanup * Spectrophotometry * Quality control

* Bioinformatics * Negative controls
» Network modeling » Statistical analysis

Click to download full resolution via product page

Experimental workflow for Menazon analysis spans analytical, molecular, and bioinformatic domains.
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Regulatory History and Current Status

The regulatory trajectory of Menazon reflects the broader evolution of pesticide regulation and the
increasing emphasis on environmental and human health considerations that emerged in the latter decades of
the twentieth century. Menazon received its first registration with the United States Environmental
Protection Agency during the 1960s, when organophosphate insecticides were gaining widespread

acceptance as alternatives to persistent organochlorine compounds [1].

Chronology of Regulatory Changes

Table 3: Regulatory History of Menazon

Time Period Regulatory Status Key Influences

1960s First EPA registration Development of organophosphates as alternatives to
persistent organochlorines

1970s-1980s  Active registration Considered important for specialized pest control
maintained applications

1990s-2000s Increased regulatory Advancements in understanding organophosphate toxicity
scrutiny mechanisms

Current Not approved in USA Classification as obsolete pesticide by WHO

Status and EU

The compound maintained active registration status through the 1970s and into the 1980s, during which
period it was considered an important tool for specialized pest control applications. However, as scientific
understanding of organophosphate toxicity mechanisms advanced and regulatory frameworks became more
stringent, Menazon began to face increased scrutiny. The compound's status as an acetylcholinesterase
inhibitor placed it within a class of chemicals that regulatory agencies increasingly viewed with caution due

to their potential for causing neurological effects [1].
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By the 1990s and 2000s, regulatory authorities in major agricultural markets began implementing more
restrictive policies toward organophosphate insecticides. The European Union, under its pesticide regulation
framework, declined to approve Menazon for continued use, effectively removing it from the European
market. Similarly, the United States Environmental Protection Agency ceased to maintain active registrations
for Menazon, resulting in its removal from the American agricultural marketplace. The World Health
Organization formally classified Menazon as an obsolete pesticide in its Recommended Classification of

Pesticides by Hazard, designating it with the classification "O" for obsolete [1].

Contemporary Research Applications

While Menazon is no longer used as an insecticide, it continues to serve specific purposes in scientific

research:

¢ Understanding mechanisms of organophosphate poisoning: Researchers use Menazon in
controlled laboratory settings to study how it affects the nervous system and other organs, ultimately
aiming to develop better treatments for organophosphate poisoning in humans.

¢ Developing biosensors for detecting organophosphate contamination: Scientists are exploring
the potential of using Menazon to develop biosensors that can specifically detect the presence of
organophosphate compounds in the environment.

e Comparative toxicology studies: Menazon serves as a reference compound in studies comparing
the toxicity profiles and mechanisms of different organophosphate structures.

e Environmental persistence modeling: The compound provides a model system for understanding
the fate and transformation of organophosphates in various environmental compartments [1].

These research applications leverage Menazon's well-characterized properties and historical data while
contributing to broader understanding of organophosphate toxicology and environmental behavior. The
compound's unique structural features, particularly its triazine moiety, continue to make it an interesting

subject for structure-activity relationship studies in organophosphate chemistry [1].

Conclusion and Future Perspectives

Menazon represents a historically significant organophosphate insecticide that has transitioned from
agricultural application to research tool. Its wunique structural characteristics, combining

phosphorodithioate and triazine components, distinguished it from other organophosphates and contributed
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to its specific biological activity and selective toxicity against aphids. While its agricultural use has been
discontinued due to evolving regulatory standards and understanding of organophosphate risks, Menazon

continues to provide value in controlled research settings.

Future research directions involving Menazon and similar obsolete organophosphates include:

¢ Mechanistic toxicology studies to further elucidate the molecular pathways linking
organophosphate exposure to neurodegenerative processes

o Development of detection methodologies with enhanced sensitivity and specificity for
organophosphate compounds

e Structure-activity relationship analyses to identify structural features associated with reduced
environmental and health impacts

e Historical environmental impact assessments to understand the long-term consequences of past
pesticide use patterns

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

© 2026 Smolecule. All rights reserved. 10/11 Tech Support


https://www.smolecule.com/products/s561684?utm_src=pdf-body
https://www.smolecule.com/products/s561684?utm_src=pdf-body
https://www.smolecule.com/products/s561684?utm_src=pdf-custom-synthesis
https://www.smolecule.com/products/s561684
https://hero.epa.gov/hero/index.cfm/reference/details/reference_id/4120140
https://www.mdpi.com/2305-6304/13/1/16
https://pubmed.ncbi.nlm.nih.gov/22563483/
https://www.smolecule.com/products/b561684#menazon-literature-review
https://www.smolecule.com/products/b561684#menazon-literature-review
https://www.smolecule.com/products/b561684#menazon-literature-review
https://www.smolecule.com/products/s561684?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Theoretical Framework & Proof-of-Concept

S m O | e C u | e Specifications & Pricing

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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